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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide charts the seminal discoveries of tritium (³H), the radioactive

isotope of hydrogen. It provides a detailed account of the key experiments, methodologies, and

quantitative data that marked the confirmation of this pivotal element in nuclear science. The

discovery, a culmination of theoretical postulation and experimental ingenuity, unfolded in two

main acts: its initial detection in 1934 and its definitive isolation and characterization as a

radioactive nuclide in 1939.

A Fleeting Glimpse: The 1934 Rutherford, Oliphant,
and Harteck Experiment
In 1934, at the Cavendish Laboratory in Cambridge, a team led by Ernest Rutherford, along

with Mark Oliphant and Paul Harteck, conducted experiments that provided the first evidence

for the existence of a hydrogen isotope with a mass of three.[1][2] Their work, "Transmutation

Effects observed with Heavy Hydrogen," published in the Proceedings of the Royal Society A,

detailed the bombardment of targets containing deuterium (²H or D) with a beam of deuterons.

[2][3]

Experimental Protocol: The Cockcroft-Walton
Accelerator and Deuteron Bombardment
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The experimental apparatus centered around a Cockcroft-Walton generator, a type of particle

accelerator capable of producing a high-voltage, direct current.[4][5][6]

Particle Acceleration: A stream of deuterons (²H⁺ ions) was accelerated to energies ranging

from 20,000 to 100,000 electron volts (20-100 keV).[7]

Target Materials: The targets were compounds enriched with deuterium, effectively "heavy"

versions of common substances. These included ammonium chloride (NH₄Cl), ammonium

sulfate ((NH₄)₂SO₄), and orthophosphoric acid (H₃PO₄), where a significant portion of the

hydrogen atoms were replaced by deuterium.[7]

Reaction Chamber: The accelerated deuterons were directed onto the target material within

a vacuum chamber to prevent scattering of the beam by air molecules.

Detection of Reaction Products: The products of the nuclear reactions were detected and

their properties measured using two primary methods:

Proton Detection: An oscillograph connected to an amplifier was used to observe the

emission of fast protons. The range of these protons was determined to be 14.3 cm in air,

corresponding to an energy of approximately 3 million electron volts (MeV).[7] A second

group of singly charged particles with a much shorter range of about 1.6 cm was also

detected in equal numbers.[7]

Neutron Detection: A Geiger-Müller counter was employed to detect the presence of a

large number of neutrons, which were also produced in the reaction.[7]

The key nuclear reaction observed was the fusion of two deuterium nuclei:

²H + ²H → ³H + ¹H (proton)

This reaction produced a proton and a new hydrogen isotope with a mass of approximately 3,

which they named tritium. Another reaction pathway was also identified:

²H + ²H → ³He + n (neutron)

This produced a helium-3 nucleus and a neutron. While the experiment successfully produced

tritium, the team was unable to isolate it or definitively prove its radioactivity.[1]
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Definitive Identification: The 1939 Alvarez and
Cornog Experiment
The definitive isolation and proof of tritium's radioactivity came five years later, in 1939, from

the work of Luis Alvarez and Robert Cornog at the University of California, Berkeley.[1][8][9]

Their findings were published in the Physical Review in a paper titled "Helium and Hydrogen of

Mass 3."[10]

Experimental Protocol: The Berkeley Cyclotrons and
Radiometric Detection
Alvarez and Cornog utilized the powerful new cyclotrons developed by Ernest Lawrence at

Berkeley to produce a sufficient quantity of tritium for detailed analysis.[11][12]

Tritium Production: Deuterons were accelerated in the 37-inch and 60-inch cyclotrons and

used to bombard a deuterium gas target.[11][12] The higher energies and beam currents of

the cyclotrons compared to the Cockcroft-Walton generator allowed for a much greater yield

of tritium.

Sample Collection and Purification: The hydrogen gas produced in the reaction, now

containing tritium, was collected. This gas was then subjected to a purification process to

remove any unreacted deuterium and other contaminants.

Radioactivity Detection: The key to confirming tritium's radioactivity was the use of a

specially designed Geiger-Müller counter.[13][14] Tritium decays via beta emission, releasing

a low-energy electron (an average of 5.7 keV and a maximum of 18.6 keV).[9] This "soft"

beta radiation is difficult to detect with standard Geiger counters as it is easily stopped by the

counter's wall.[14]

Thin-Walled Counter: Alvarez and Cornog designed a Geiger-Müller tube with a very thin

wall, allowing the low-energy beta particles from the tritium decay to penetrate and ionize

the gas inside the counter, thus generating a detectable electrical pulse.[15]

Internal Gas Source: To further increase detection efficiency, the tritiated hydrogen gas

was introduced directly into the sensitive volume of the Geiger counter.
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By observing a steady rate of decay that decreased over time with the known characteristics of

a radioactive substance, Alvarez and Cornog unequivocally demonstrated that tritium is a

radioactive isotope of hydrogen with a relatively long half-life.[10]

Quantitative Data Summary
The early investigations into tritium laid the groundwork for understanding its fundamental

properties. The following table summarizes the key quantitative data from these pioneering

experiments and subsequent refinements.

Property
Discovered/Me
asured by

Year Value Citation(s)

Atomic Mass
Rutherford,

Oliphant, Harteck
1934 ~3 amu [7]

Radioactivity Alvarez, Cornog 1939 Confirmed [10]

Half-life
Alvarez, Cornog

(initial estimate)
1939 > 10 years [16]

Modern

Accepted Value
- 12.32 years [9]

Decay Mode - - Beta Decay (β⁻) [9]

Decay Product - - Helium-3 (³He) [9]

Beta Decay

Energy

(Maximum)

- - 18.6 keV [9]

Beta Decay

Energy

(Average)

- - 5.7 keV [9]

Visualizing the Discovery Pathway and Experimental
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To better illustrate the logical flow of the discovery process and the experimental setups, the

following diagrams are provided in the DOT language for Graphviz.

1934: Initial Detection (Rutherford, Oliphant, Harteck) 1939: Isolation and Confirmation (Alvarez, Cornog)
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Caption: Logical flow of the discovery of tritium.
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Caption: Workflow of the 1934 tritium detection experiment.
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Caption: Workflow of the 1939 tritium isolation experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The Work of Carlo Garosi: a Parallel History of the Discovery of Tritium | Substantia
[riviste.fupress.net]

2. Oliphant, M. L. E.; Harteck, P.; Rutherford, E. (1934). “Transmutation Effects Observed
with Heavy Hydrogen”. Proceedings of the Royal Society A 144 (853): 692-703.
[sciepub.com]

3. tandfonline.com [tandfonline.com]

4. Manhattan Project: Science > Particle Accelerators > Cockroft-Walton Machines [osti.gov]

5. Early Particle Accelerators [history.aip.org]

6. Accelerator Update [fnal.gov]

7. inis.iaea.org [inis.iaea.org]

8. Helium-3 - Wikipedia [en.wikipedia.org]

9. Tritium - Wikipedia [en.wikipedia.org]

10. The Work of Carlo Garosi: a Parallel History of the Discovery of Tritium | Substantia
[riviste.fupress.net]

11. Electrochemical loading enhances deuterium fusion rates in a metal target - PMC
[pmc.ncbi.nlm.nih.gov]

12. pnnl.gov [pnnl.gov]

13. nvlpubs.nist.gov [nvlpubs.nist.gov]

14. Geiger–Müller tube - Wikipedia [en.wikipedia.org]

15. Luis Walter Alvarez - Wikipedia [en.wikipedia.org]

16. fti.neep.wisc.edu [fti.neep.wisc.edu]

To cite this document: BenchChem. [The Discovery of Tritium: A Technical Chronicle of
Hydrogen's Elusive Isotope]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233925#history-and-discovery-of-tritium-as-a-
hydrogen-isotope]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1233925?utm_src=pdf-custom-synthesis
https://riviste.fupress.net/index.php/subs/article/view/3436?articlesBySimilarityPage=4
https://riviste.fupress.net/index.php/subs/article/view/3436?articlesBySimilarityPage=4
https://www.sciepub.com/reference/40758
https://www.sciepub.com/reference/40758
https://www.sciepub.com/reference/40758
https://www.tandfonline.com/doi/full/10.1080/15361055.2023.2297128
https://www.osti.gov/opennet/manhattan-project-history/Science/ParticleAccelerators/cockroft.html
https://history.aip.org/exhibits/lawrence/epa_text.htm
https://www.fnal.gov/pub/news04/update_archive/update_9-10.html
https://inis.iaea.org/records/zs0j6-7w741/files/14772468.pdf
https://en.wikipedia.org/wiki/Helium-3
https://en.wikipedia.org/wiki/Tritium
https://riviste.fupress.net/index.php/subs/article/view/3436?articlesBySimilarityPage=3
https://riviste.fupress.net/index.php/subs/article/view/3436?articlesBySimilarityPage=3
https://pmc.ncbi.nlm.nih.gov/articles/PMC12367529/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12367529/
https://www.pnnl.gov/main/publications/external/technical_reports/PNNL-35587.pdf
https://nvlpubs.nist.gov/nistpubs/Legacy/circ/nbscircular490.pdf
https://en.wikipedia.org/wiki/Geiger%E2%80%93M%C3%BCller_tube
https://en.wikipedia.org/wiki/Luis_Walter_Alvarez
https://fti.neep.wisc.edu/fti.neep.wisc.edu/pdf/fdm935.pdf
https://www.benchchem.com/product/b1233925#history-and-discovery-of-tritium-as-a-hydrogen-isotope
https://www.benchchem.com/product/b1233925#history-and-discovery-of-tritium-as-a-hydrogen-isotope
https://www.benchchem.com/product/b1233925#history-and-discovery-of-tritium-as-a-hydrogen-isotope
https://www.benchchem.com/product/b1233925#history-and-discovery-of-tritium-as-a-hydrogen-isotope
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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